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Compound of Interest

Compound Name: 2-Vinylbenzofuran

CAS No.: 7522-79-4

Cat. No.: B8692172 Get Quote

Executive Summary
2-Vinylbenzofuran (CAS 7522-79-4) is a bicyclic aromatic compound characterized by a vinyl

group attached to the C2 position of a benzofuran core. Structurally, it serves as a rigid,

oxygen-containing analogue of styrene. Its unique electronic architecture—combining the

aromaticity of the benzene ring, the diene character of the furan ring, and the exocyclic

conjugation of the vinyl group—makes it a versatile intermediate in organic synthesis and

materials science. This guide details its physicochemical properties, synthesis protocols,

polymerization mechanisms, and applications in medicinal chemistry.

Part 1: Chemical Identity and Physical Properties[1]
2-Vinylbenzofuran acts as a lipophilic building block. Its planar structure facilitates π-π

stacking, influencing its behavior in polymerization and biological binding.

Table 1: Physicochemical Profile
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Property Value / Description

IUPAC Name 2-Ethenyl-1-benzofuran

CAS Number 7522-79-4

Molecular Formula C₁₀H₈O

Molecular Weight 144.17 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~222–223 °C (at 760 mmHg)

Density ~1.06 g/cm³

LogP 3.10 (Estimated)

Solubility
Soluble in organic solvents (CH₂Cl₂, THF,

Toluene); Insoluble in water

Spectroscopic Identification
¹H NMR (CDCl₃, 400 MHz): Characteristic signals include the vinyl protons. The exocyclic

vinyl group typically shows a dd pattern. The C3-H of the furan ring appears as a singlet or

fine doublet around δ 6.5–6.7 ppm. The vinyl protons appear in the δ 5.2–6.8 ppm range

depending on the specific environment (geminal/cis/trans coupling).

¹³C NMR: Distinct peaks for the C2 (quaternary, shifted downfield due to oxygen) and the

vinyl carbons (terminal =CH₂ and internal -CH=).

Part 2: Electronic Structure and Reactivity
The reactivity of 2-vinylbenzofuran is defined by the conjugation between the vinyl group and

the benzofuran system.

Styrene Analogue: Like styrene, the vinyl group is activated by the aromatic ring, making it

susceptible to radical and cationic polymerization.

Dienophilic Character: In Diels-Alder reactions, the vinyl group can act as a dienophile.[1]
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Diene Character: While the benzene ring is inert, the furan ring + vinyl group forms a

conjugated system. However, the aromaticity of the fused benzene ring reduces the diene

reactivity of the furan moiety compared to isolated furans.

Photochemical Reactivity: Under UV irradiation, 2-vinylbenzofuran undergoes [2+2]

cycloaddition (dimerization) similar to vinyl aromatics.

Diagram 1: Reactivity Pathways
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Caption: Primary reactivity manifolds for 2-vinylbenzofuran driven by electronic conjugation.

Part 3: Synthesis Protocols
Method A: Dehydration of 1-(Benzofuran-2-yl)ethanol
(Classic Route)
This method is robust and scalable, utilizing readily available salicylaldehyde.
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Mechanism:

Condensation: Salicylaldehyde + Chloroacetone

2-Acetylbenzofuran.

Reduction: 2-Acetylbenzofuran + NaBH₄

1-(Benzofuran-2-yl)ethanol.

Dehydration: Alcohol

Alkene (2-Vinylbenzofuran).

Protocol:

Precursor Synthesis: Dissolve salicylaldehyde (1.0 eq) and chloroacetone (1.1 eq) in

acetone with K₂CO₃. Reflux for 4–6 hours. Workup to isolate 2-acetylbenzofuran.

Reduction: Dissolve 2-acetylbenzofuran in methanol at 0°C. Slowly add NaBH₄ (0.5 eq). Stir

for 2 hours. Quench with dilute HCl, extract with ethyl acetate, and concentrate to obtain the

alcohol.

Dehydration: Dissolve the alcohol in toluene. Add a catalytic amount of p-toluenesulfonic

acid (pTSA). Reflux with a Dean-Stark trap to remove water.

Purification: Neutralize with NaHCO₃, wash, and distill under reduced pressure to obtain 2-
vinylbenzofuran.

Method B: Wittig Olefination
Ideal for small-scale, high-purity synthesis starting from benzofuran-2-carboxaldehyde.

Protocol:

Suspend Methyltriphenylphosphonium bromide (1.2 eq) in dry THF under nitrogen.

Add n-Butyllithium (1.2 eq) dropwise at -78°C or 0°C to generate the ylide (solution turns

yellow/orange).
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Add Benzofuran-2-carboxaldehyde (1.0 eq) dropwise.

Warm to room temperature and stir for 2–4 hours.

Quench with water, extract with ether, and purify via silica gel chromatography

(Hexanes/EtOAc).

Diagram 2: Synthesis Workflow
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Caption: Step-wise synthesis via the dehydration of the secondary alcohol intermediate.

Part 4: Polymerization and Materials Science[6][8]
2-Vinylbenzofuran is a "styrenic" monomer but with higher rigidity due to the fused bicyclic

system.
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Cationic Polymerization
Because the benzofuran ring is electron-rich (specifically the furan oxygen donates electron

density), the vinyl group is highly reactive toward cationic initiators.

Initiators: BF₃[2]·OEt₂, SnCl₄, or AlCl₃.

Solvents: CH₂Cl₂ or Toluene (low temperature, -78°C to 0°C).

Properties: The resulting polymer, Poly(2-vinylbenzofuran), is a thermoplastic with a high

glass transition temperature (Tg > 100°C) and excellent optical transparency. It is often

investigated for photo-resist applications.

Radical Polymerization
Can be initiated by AIBN or Benzoyl Peroxide. However, chain transfer to the furan ring can

sometimes limit molecular weight compared to pure styrene. Controlled radical polymerization

(RAFT, ATRP) has been explored to create block copolymers.

Part 5: Biological Applications[7][10]
The 2-vinylbenzofuran moiety appears as a structural motif or intermediate in various

pharmacophores.

Medicinal Chemistry Scaffold: The benzofuran core is ubiquitous in natural products (e.g.,

Ailanthoidol). The vinyl group serves as a "handle" for further functionalization:

Heck Coupling: To attach aryl groups, creating 2-styrylbenzofurans (potential anti-amyloid

agents for Alzheimer's).

Cyclopropanation: To create rigid cyclopropyl analogues.

Antimicrobial Agents: Derivatives synthesized via the functionalization of the vinyl group

have shown activity against Gram-positive bacteria.

Part 6: Safety and Handling
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Polymerization Hazard: Like styrene, 2-vinylbenzofuran can autopolymerize if stored

improperly. It should be stored cold (2–8°C) and potentially stabilized with a radical inhibitor

(e.g., TBC - 4-tert-butylcatechol) if stored for long periods.

Toxicity: Standard precautions for vinyl aromatics apply. It is likely an irritant to eyes, skin,

and respiratory tract. Use in a fume hood.

Flammability: Combustible liquid. Keep away from heat and open flames.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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